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Compound of Interest

Compound Name:
3,3'-Dipropylthiacarbocyanine

iodide

Cat. No.: B1257868 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3,3'-Dipropylthiacarbocyanine
Iodide

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling

procedures for 3,3'-Dipropylthiacarbocyanine iodide (CAS No. 53213-94-8). It is intended to

equip laboratory personnel with the necessary knowledge to handle this compound safely.

Chemical and Physical Properties
3,3'-Dipropylthiacarbocyanine iodide, also known as DiSC3(5), is a fluorescent

carbocyanine dye.[1][2] It is primarily used as a sensitive probe to measure cell membrane

potential.[3][4] The compound is a crystalline powder, typically green in appearance.[5][6]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

CAS Number 53213-94-8 [1][7]

Molecular Formula C₂₅H₂₇IN₂S₂ [2][7]

Molecular Weight 546.5 g/mol [2][7]

Appearance Green crystalline powder [5]

Melting Point ~245 °C (decomposes) [4][5]

Solubility

Soluble in DMSO (~2 mg/mL)

and a chloroform/methanol

mixture (~10 mg/mL).[2][3][8]

[2][3][8]

Fluorescence
Excitation Max (λex): ~622 nm;

Emission Max (λem): ~670 nm
[2][8]

Storage Temperature
Long-term at -20°C; Short-term

at +4°C.[5][8]
[5][8]

Stability

Stable for at least 2 years

when stored correctly at -20°C.

[5][8]

[5][8]

Hazard Identification and Toxicology
The primary hazards associated with 3,3'-Dipropylthiacarbocyanine iodide are irritation to

the skin, eyes, and respiratory system.[1][9][10] It is classified under the Globally Harmonized

System (GHS) with a "Warning" signal word.[9] The toxicological properties of this compound

have not been fully investigated.[9][11]

Table 2: GHS Hazard Information
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Hazard Class Category Hazard Statement Source(s)

Skin Irritation 2
H315: Causes skin

irritation
[1][7][9]

Eye Irritation 2A
H319: Causes serious

eye irritation
[1][7][9]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[1][7][9]

Toxicological Summary:

Acute Toxicity: No quantitative data (e.g., LD50) is available. The material should be

considered hazardous until more information is known.[8]

Chronic Health Effects: Long-term exposure may lead to airway diseases.[12] Chronic iodide

overdose can lead to a toxic syndrome known as "iodism".[12]

Carcinogenicity: Not identified as a probable, possible, or confirmed human carcinogen by

IARC, NTP, or OSHA.

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures is critical to minimize exposure risk.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood or using local exhaust

ventilation to prevent dust dispersion.[11]

Ensure safety showers and eye wash stations are readily accessible.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical splash goggles or a face shield.[11]
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Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber).[11]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[11][12]

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved N95

dust mask or higher-level respirator.[12]

General Hygiene Practices
Avoid all personal contact, including inhalation of dust.[12]

Wash hands and any exposed skin thoroughly after handling.[11][13]

Do not eat, drink, or smoke in laboratory areas.

Remove contaminated clothing and wash it before reuse.[11]
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Receive Chemical

Log & Store
(-20°C, Protect from Light)

Pre-Use Preparation

Don PPE
(Gloves, Goggles, Lab Coat, Respirator)

Handling in Fume Hood
(Weighing, Dissolving)

Perform Experiment

Decontaminate Workspace

Dispose of Waste
(Follow Institutional Regulations)

Remove PPE & Wash Hands
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Accidental Exposure Occurs

Skin Contact

 Skin

Eye Contact

 Eye

Inhalation

 Inhalation

Remove Contaminated Clothing

Wash with Soap & Water (15 min)

Irritation Persists?

Seek Medical Attention

Yes

Monitor for Symptoms

No

Rinse Eyes with Water (15 min)
Remove ContactsMove to Fresh Air

Breathing Difficult?

YesNo
(but seek advice)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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